![molecular formula C18H26N4O2S B5650727 1-(cyclopropylcarbonyl)-N-{[2-(1-pyrrolidinyl)-1,3-thiazol-4-yl]methyl}-4-piperidinecarboxamide](/img/structure/B5650727.png)
1-(cyclopropylcarbonyl)-N-{[2-(1-pyrrolidinyl)-1,3-thiazol-4-yl]methyl}-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to "1-(cyclopropylcarbonyl)-N-{[2-(1-pyrrolidinyl)-1,3-thiazol-4-yl]methyl}-4-piperidinecarboxamide" often involves multi-step reactions that include nucleophilic substitution, ester hydrolysis, and cycloaddition reactions. For example, Zhou et al. (2021) established a high-yield synthesis method for a similar compound through a series of nucleophilic substitution reactions and ester hydrolysis, indicating the complexity and precision required in synthesizing such molecules (Zhou et al., 2021).
Molecular Structure Analysis
The molecular structure of similar compounds often features cyclopropane rings, piperidine, and thiazolyl groups. For instance, Thimmegowda et al. (2009) conducted a crystal structure analysis of a novel bioactive molecule, revealing intermolecular hydrogen bonding and a chair conformation of the piperidin-1-yl-ethyl ring, which is crucial for understanding the 3D conformation and potential interaction sites of such molecules (Thimmegowda et al., 2009).
Chemical Reactions and Properties
The chemical reactivity and properties of "1-(cyclopropylcarbonyl)-N-{[2-(1-pyrrolidinyl)-1,3-thiazol-4-yl]methyl}-4-piperidinecarboxamide" would be influenced by its functional groups, such as the thiazolyl and piperidine groups. These features can affect the molecule's interaction with biological targets and its overall reactivity. Research on similar compounds shows that variations in the substituents on the piperidine and thiazol rings can significantly impact their binding affinity and reactivity with biological targets, as demonstrated by Misra et al. (2004), who explored the antitumor activity of N-acyl-2-aminothiazoles with nonaromatic acyl side chains (Misra et al., 2004).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystal form, are vital for understanding the compound's behavior in different environments and its formulation for experimental use. The detailed crystallography and solubility studies, like those conducted by Karczmarzyk and Malinka (2004), provide essential data for the formulation and further application of these compounds (Karczmarzyk & Malinka, 2004).
properties
IUPAC Name |
1-(cyclopropanecarbonyl)-N-[(2-pyrrolidin-1-yl-1,3-thiazol-4-yl)methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N4O2S/c23-16(13-5-9-21(10-6-13)17(24)14-3-4-14)19-11-15-12-25-18(20-15)22-7-1-2-8-22/h12-14H,1-11H2,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOYSRGVELZCIAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC(=CS2)CNC(=O)C3CCN(CC3)C(=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(cyclopropylcarbonyl)-N-{[2-(1-pyrrolidinyl)-1,3-thiazol-4-yl]methyl}-4-piperidinecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.